Cas no 94064-81-0 (Naphthalene, 1-(3-nitrophenyl)-)

• Product name: Naphthalene, 1-(3-nitrophenyl)-
• CAS No: 94064-81-0
• MF: C₁₆H₁₁NO₂
• MW: 249.26404
• CID: 752416
• PubChem ID: 10857851

Naphthalene, 1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-(3-nitrophenyl)-
• 1-(3-nitrophenyl)naphthalene
• SCHEMBL6797845
• 94064-81-0
• DTXSID80446149

• Inchi： InChI=1S/C16H11NO2/c18-17(19)14-8-3-7-13(11-14)16-10-4-6-12-5-1-2-9-15(12)16/h1-11H
• InChI Key： XBSQGPFRWDHGJB-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC=C2C3=CC(=CC=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.078978594g/mol
• Monoisotopic Mass: 249.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 45.8Ų